Cas no 945379-11-3 (1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-)

1H-Pyrrole-3-carboxylic  acid,  5-formyl-2-methyl-4-(trifluoromethyl)- structure
945379-11-3 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
CAS No:945379-11-3
MF:C8H6F3NO3
MW:221.1333527565
CID:1001043
PubChem ID:45121053
Update Time:2025-04-20

1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
    • 5-Formyl-2-methyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
    • SMNKHSZKLLUFAY-UHFFFAOYSA-N
    • 1H-Pyrrole-3-carboxylic acid,5-formyl-2-methyl-4-(trifluoromethyl)-
    • 945379-11-3
    • 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
    • DB-279941
    • Inchi: 1S/C8H6F3NO3/c1-3-5(7(14)15)6(8(9,10)11)4(2-13)12-3/h2,12H,1H3,(H,14,15)
    • InChI Key: SMNKHSZKLLUFAY-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=O)NC(C)=C1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 221.02997754g/mol
  • Monoisotopic Mass: 221.02997754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.2Ų
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